Cas no 332398-57-9 (4-Carboxynaphthalene-1-boronic acid)

• Product Name: 4-Carboxynaphthalene-1-boronic acid
• CAS No: 332398-57-9
• MF: C₁₁H₉BO₄
• MW: 215.997763395309
• MDL: MFCD06203538
• CID: 303641
• PubChem ID: 22711863
• Update Time: 2025-04-19

4-Carboxynaphthalene-1-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Borono-1-naphthoic acid
• 4-Carboxynaphthalene-1-boronic acid
• 4-borononaphthalene-1-carboxylic acid
• 4-carboxy-1-naphthylboronic acid
• SCHEMBL4341530
• BS-28030
• SRYYKYNBMCQCAB-UHFFFAOYSA-N
• 4-Carboxynaphthalene-1-boronicacid
• AB23191
• MFCD06203538
• CS-0174735
• A875352
• 4-Borono-1-naphthoicacid
• DTXSID90627689
• E84691
• 332398-57-9
• AKOS015836345
• 4-(dihydroxyboranyl)naphthalene-1-carboxylic acid

• MDL： MFCD06203538
• Inchi： 1S/C11H9BO4/c13-11(14)9-5-6-10(12(15)16)8-4-2-1-3-7(8)9/h1-6,15-16H,(H,13,14)
• InChI Key： SRYYKYNBMCQCAB-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(C(=O)O)=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 216.05900
• Monoisotopic Mass: 216.0593889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.422
• Melting Point: Not available
• Boiling Point: 502.293°C at 760 mmHg
• Flash Point: 257.578°C
• Refractive Index: 1.676
• PSA: 77.76000
• LogP: 0.21780
• Vapor Pressure: Not available

4-Carboxynaphthalene-1-boronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)